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Compound of Interest

Benzyldimethyldecylammonium
Compound Name:
chloride

Cat. No.: B127469

An In-depth Technical Guide to Benzyldimethyldecylammonium Chloride

This technical guide provides a comprehensive overview of Benzyldimethyldecylammonium
chloride (BDDAC), a quaternary ammonium compound. It is intended for researchers,
scientists, and professionals in drug development and chemical industries who require detailed
information on its molecular structure, properties, synthesis, and analysis.

Molecular Structure and Physicochemical
Properties

Benzyldimethyldecylammonium chloride is a cationic surfactant belonging to the quaternary
ammonium salt group. Its structure consists of a central positively charged nitrogen atom
bonded to four organic groups: a benzyl group, two methyl groups, and a long-chain decyl
group. This amphipathic structure, with a hydrophilic quaternary ammonium head and a
hydrophobic decyl tail, is responsible for its surfactant properties and antimicrobial activity.

Quantitative Data Summary

The key physicochemical properties of Benzyldimethyldecylammonium chloride are
summarized in the table below for easy reference.
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Property Value Reference
N-benzyl-N,N-dimethyldecan-
IUPAC Name o ) [1]
1-aminium chloride
Benzyldecyldimethylammoniu
Synonyms ) [2]
m chloride
Molecular Formula C19H34CIN [2]
Molecular Weight 311.93 g/mol [2][3]
CAS Number 965-32-2 [2]
EC Number 213-521-5 [3]
Appearance White to light brown powder [2]
Melting Point 50-60 °C [2][3]

SMILES String

[CI-].cCcccccececece--
INVALID-LINK--(C)Cclcccecl

[3]

InChl Key

TTZLKXKIIMOHHG-
UHFFFAOYSA-M

[3]

Molecular Structure Diagram

The following diagram illustrates the chemical structure of Benzyldimethyldecylammonium

chloride, highlighting its core components.

Caption: Molecular structure of Benzyldimethyldecylammonium chloride.

Synthesis and Mechanism of Action
General Synthesis Protocol

Benzyldimethyldecylammonium chloride is typically synthesized via the quaternization of a

tertiary amine, N,N-dimethyldecylamine, with benzyl chloride. This is a type of nucleophilic

substitution reaction.[4][5] The general workflow for this synthesis is outlined below.
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Caption: General workflow for the synthesis of BDDAC.

Antimicrobial Mechanism of Action

The primary mechanism of antimicrobial action for quaternary ammonium compounds like
BDDAC involves the disruption of microbial cell membranes.[2] The positively charged cationic
head adsorbs to the negatively charged microbial cell surface, while the hydrophobic tail
penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of essential
cytoplasmic contents, and ultimately, cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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